Cas no 1411282-30-8 (1-(5-fluoropyridin-2-yl)propan-2-ol)
1-(5-fluoropyridin-2-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-fluoropyridin-2-yl)propan-2-ol
- 1411282-30-8
- AKOS012503270
- EN300-1855557
-
- Inchi: 1S/C8H10FNO/c1-6(11)4-8-3-2-7(9)5-10-8/h2-3,5-6,11H,4H2,1H3
- InChI Key: VTQIQUDZYJJLHB-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C=C1)CC(C)O
Computed Properties
- Exact Mass: 155.074642105g/mol
- Monoisotopic Mass: 155.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 33.1Ų
1-(5-fluoropyridin-2-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1855557-0.05g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1855557-0.1g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1855557-0.25g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1855557-0.5g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1855557-1.0g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1855557-2.5g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1855557-5.0g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1855557-10.0g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1855557-1g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1855557-5g |
1-(5-fluoropyridin-2-yl)propan-2-ol |
1411282-30-8 | 5g |
$1821.0 | 2023-09-18 |
1-(5-fluoropyridin-2-yl)propan-2-ol Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-(5-fluoropyridin-2-yl)propan-2-ol
Research Brief on 1-(5-fluoropyridin-2-yl)propan-2-ol (CAS: 1411282-30-8) in Chemical Biology and Pharmaceutical Applications
The compound 1-(5-fluoropyridin-2-yl)propan-2-ol (CAS: 1411282-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the field.
Recent studies highlight the compound's role as a key building block in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective FLT3 inhibitors, showing promising activity against acute myeloid leukemia (AML) cell lines. The fluoropyridine moiety appears to enhance binding affinity while the propan-2-ol side chain contributes to improved solubility profiles.
From a synthetic chemistry perspective, innovative routes to 1-(5-fluoropyridin-2-yl)propan-2-ol have been developed, including a recently reported palladium-catalyzed coupling approach that achieves yields exceeding 85% with excellent purity. These advances address previous challenges in large-scale production, making the compound more accessible for preclinical studies.
Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) reveal favorable ADME properties for derivatives containing this scaffold, with particular emphasis on its metabolic stability in human liver microsomes. The fluoropyridine component demonstrates reduced oxidative metabolism compared to non-fluorinated analogs, potentially leading to improved in vivo half-lives of candidate drugs.
Beyond oncology applications, emerging research suggests potential in CNS drug development. A recent patent application (WO2023/154672) describes analogs of 1-(5-fluoropyridin-2-yl)propan-2-ol that show selective modulation of serotonin receptors, indicating possible utility in treating neurological disorders. The compound's ability to cross the blood-brain barrier while maintaining target specificity makes it particularly interesting for neuropharmacology.
Structural-activity relationship (SAR) studies have identified the optimal positioning of the fluorine atom on the pyridine ring as critical for maintaining potency while minimizing off-target effects. Computational modeling papers from 2024 provide detailed analyses of the compound's binding modes with various biological targets, offering valuable insights for rational drug design.
Ongoing clinical trials involving compounds derived from this scaffold (as listed in ClinicalTrials.gov) suggest its growing importance in pharmaceutical development. With two Phase I trials currently investigating FLT3 inhibitors containing this structural motif, the translational potential of 1-(5-fluoropyridin-2-yl)propan-2-ol is becoming increasingly evident.
In conclusion, 1-(5-fluoropyridin-2-yl)propan-2-ol represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique combination of synthetic accessibility, favorable physicochemical properties, and biological activity positions it as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas.
1411282-30-8 (1-(5-fluoropyridin-2-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)